Cas no 90352-45-7 (Benzoic acid,4-[(4-methylphenyl)sulfonyl]-3-nitro-)

• Product Name: Benzoic acid,4-[(4-methylphenyl)sulfonyl]-3-nitro-
• CAS No: 90352-45-7
• MF: C₁₄H₁₁NO₆S
• MW: 321.305242776871
• CID: 798288
• PubChem ID: 2799839
• Update Time: 2025-04-19

Benzoic acid,4-[(4-methylphenyl)sulfonyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(4-methylphenyl)sulfonyl]-3-nitro-
• 4-(4-methylphenyl)sulfonyl-3-nitrobenzoic acid
• 4-[(4-methylphenyl)sulfonyl]-3-nitroBenzoic acid
• HMS545P16
• Maybridge1_001578
• SCHEMBL6899620
• Oprea1_647350
• 3-Nitro-4-tosylbenzoic acid
• DTXSID40384114
• FT-0617315
• 90352-45-7

• Inchi： 1S/C14H11NO6S/c1-9-2-5-11(6-3-9)22(20,21)13-7-4-10(14(16)17)8-12(13)15(18)19/h2-8H,1H3,(H,16,17)
• InChI Key： XKZJPKKNPZIAMY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C=CC(C(=O)O)=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 321.03070824g/mol
• Monoisotopic Mass: 321.03070824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.47
• Boiling Point: 553.2°C at 760 mmHg
• Flash Point: 288.4°C
• Refractive Index: 1.624